2-(2,4-Dichlorophenyl)-5-methoxybenzoic acid

• IUPAC Name: 2-(2,4-dichlorophenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C14H10Cl2O3/c1-19-9-3-5-10(12(7-9)14(17)18)11-4-2-8(15)6-13(11)16/h2-7H,1H3,(H,17,18)
• InChI Key: VPSPUXGMLOOFBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=C(C=C(C=C2)Cl)Cl)C(=O)O
• Molecular Formula: C14H10Cl2O3
• DSSTOX Substance ID: DTXSID70681441
• Molecular Weight: 297.1 g/mol
• CAS No.: 1261914-04-8

Description

2-(2,4-Dichlorophenyl)-5-methoxybenzoic acid is an organic compound characterized by the presence of two chlorine atoms and a methoxy group attached to a benzoic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-Dichlorophenyl)-5-methoxybenzoic acid typically involves the Suzuki–Miyaura coupling reaction. This reaction is a widely-used method for forming carbon-carbon bonds and involves the coupling of an aryl halide with an aryl boronic acid in the presence of a palladium catalyst . The reaction conditions are generally mild and can be carried out in an aqueous or organic solvent system.

Industrial Production Methods

Industrial production of this compound may involve large-scale Suzuki–Miyaura coupling reactions, optimized for high yield and purity. The use of continuous flow reactors can enhance the efficiency and scalability of the process .

Chemical Reactions Analysis

Types of Reactions

2-(2,4-Dichlorophenyl)-5-methoxybenzoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen-containing groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens (for halogenation) and nucleophiles like amines or alcohols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a carboxylic acid derivative, while reduction could produce an alcohol.

Scientific Research Applications

2-(2,4-Dichlorophenyl)-5-methoxybenzoic acid has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It can be used in studies involving enzyme inhibition or as a ligand in binding studies.

Industry: It can be used in the production of herbicides and other agrochemicals

Mechanism of Action

The mechanism of action of 2-(2,4-Dichlorophenyl)-5-methoxybenzoic acid involves its interaction with specific molecular targets. For example, in biological systems, it may act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing substrate binding and subsequent catalytic activity . The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

2,4-Dichlorophenoxyacetic acid: A widely used herbicide with a similar dichlorophenyl structure.

2,4-Dichlorophenylboronic acid: Used in Suzuki coupling reactions and has similar reactivity.

Uniqueness

2-(2,4-Dichlorophenyl)-5-methoxybenzoic acid is unique due to the presence of the methoxy group, which can influence its reactivity and interactions with other molecules. This makes it a valuable compound for specific applications where such functional groups are beneficial.